Cas no 1310416-59-1 (Ethyl 5-bromo-2-ethoxynicotinate)

• Product Name: Ethyl 5-bromo-2-ethoxynicotinate
• CAS No: 1310416-59-1
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• MDL: MFCD19105409
• CID: 1072024
• PubChem ID: 74889502
• Update Time: 2025-10-21

Ethyl 5-bromo-2-ethoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-ethoxynicotinate
• Ethyl 5-bromo-2-ethoxy-3-pyridinecarboxylate
• ethyl 5-bromo-2-ethoxy-pyridine-3-carboxylate
• DTXSID901198499
• 3-Pyridinecarboxylic acid, 5-bromo-2-ethoxy-, ethyl ester
• MFCD19105409
• AS-8275
• SCHEMBL20472328
• CS-0195103
• ethyl 5-bromo-2-ethoxypyridine-3-carboxylate
• 1310416-59-1
• AKOS027420657
• ethyl5-bromo-2-ethoxynicotinate
• E91826

• MDL： MFCD19105409
• Inchi： 1S/C10H12BrNO3/c1-3-14-9-8(10(13)15-4-2)5-7(11)6-12-9/h5-6H,3-4H2,1-2H3
• InChI Key： WTBGNLKERTVJQR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)OCC)=C1)OCC

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4Ų

Additional information on Ethyl 5-bromo-2-ethoxynicotinate

Ethyl 5-bromo-2-ethoxynicotinate (CAS No. 1310416-59-1): A Comprehensive Overview

Ethyl 5-bromo-2-ethoxynicotinate (CAS No. 1310416-59-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits a promising potential in various biochemical applications, particularly in the development of novel therapeutic agents. The presence of both bromo and ethoxy functional groups on the nicotinic acid backbone imparts distinct reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

The chemical structure of Ethyl 5-bromo-2-ethoxynicotinate consists of a nicotinic acid moiety substituted with a bromine atom at the 5-position and an ethoxy group at the 2-position. This configuration not only enhances its solubility in organic solvents but also facilitates its participation in various chemical transformations. The compound’s molecular formula, C₉H₁₁BNO₄, reflects its composition and suggests a high degree of functional complexity.

In recent years, there has been a surge in research focused on nicotinic acid derivatives due to their broad spectrum of biological activities. Among these derivatives, Ethyl 5-bromo-2-ethoxynicotinate has emerged as a key intermediate in the synthesis of pharmacologically active molecules. Its utility spans across multiple domains, including the development of antimicrobial agents, anti-inflammatory drugs, and potential neuroprotective compounds.

One of the most compelling aspects of Ethyl 5-bromo-2-ethoxynicotinate is its role in the synthesis of more complex heterocyclic compounds. The bromine atom at the 5-position serves as an excellent electrophile for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many pharmaceuticals. Similarly, the ethoxy group at the 2-position can undergo various transformations, including nucleophilic substitutions and eliminations, further expanding its synthetic utility.

The pharmacological relevance of this compound has been highlighted in several cutting-edge studies. Researchers have demonstrated that derivatives of nicotinic acid can modulate enzyme activities and receptor interactions, leading to therapeutic benefits. For instance, modifications at the 5-position with halogen atoms have been shown to enhance binding affinity to specific biological targets. The ethoxy group’s ability to influence metabolic stability and bioavailability makes it a critical factor in drug design.

A notable application of Ethyl 5-bromo-2-ethoxynicotinate is in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By leveraging the reactivity of bromo and ethoxy groups, chemists have developed novel kinase inhibitors that exhibit high selectivity and low toxicity.

The compound’s versatility also extends to its use as a building block for more complex natural products. Researchers have employed Ethyl 5-bromo-2-ethoxynicotinate to construct analogs of known bioactive molecules, aiming to improve their efficacy and reduce side effects. This approach aligns with the growing trend toward structure-based drug design, where computational methods are used to predict how molecular modifications will affect biological activity.

In conclusion, Ethyl 5-bromo-2-ethoxynicotinate (CAS No. 1310416-59-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.